Cas no 2105777-07-7 (Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate)

• Product Name: Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate
• CAS No: 2105777-07-7
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6484147
• PubChem ID: 165976433
• Update Time: 2025-05-20

Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate
• EN300-1907408
• 2105777-07-7
• Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate

• Inchi： 1S/C10H12BrNO3/c1-15-10(14)8(5-12)7-3-2-6(11)4-9(7)13/h2-4,8,13H,5,12H2,1H3
• InChI Key： SZJWYTFJAGBXON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate

Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate: A Comprehensive Overview

Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate, identified by the CAS registry number 2105777-07-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its properties, making it a focal point for researchers worldwide.

The molecular structure of Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate comprises a propanoate backbone with a methyl ester group, an amino substituent, and a substituted phenyl ring containing bromine and hydroxyl groups. This arrangement imparts the compound with distinctive chemical reactivity and biological activity. The presence of the amino group introduces nucleophilic character, while the brominated phenol moiety confers aromaticity and potential for redox reactions.

Recent studies have explored the role of Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate in various biological systems. For instance, research has highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The compound's ability to undergo multiple reaction pathways makes it versatile in organic synthesis, enabling the creation of complex molecular architectures.

In terms of pharmacokinetics, investigations into the absorption, distribution, metabolism, and excretion (ADME) properties of Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate have provided insights into its suitability as a drug candidate. Studies suggest that the compound exhibits moderate bioavailability and selective tissue distribution, attributes that are advantageous for targeted therapeutic interventions.

The synthesis of Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate has been optimized through green chemistry approaches, reducing environmental impact while enhancing yield and purity. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

Moreover, computational modeling techniques have been employed to predict the compound's interactions with biological targets, such as enzymes and receptors. These simulations have revealed potential binding motifs that could be exploited for drug design purposes.

In conclusion, Methyl 3-amino-2-(4-bromo-2-hydroxyphenyl)propanoate, with its unique structural features and promising biological profile, continues to be a subject of intense research interest. As new findings emerge from ongoing studies, this compound is poised to play a pivotal role in advancing both chemical science and therapeutic innovation.